Cas no 1091085-38-9 (N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide
• CAS No: 1091085-38-9
• MF: C₁₉H₂₀FNO₂
• MW: 313.366008758545
• CID: 5757689
• Update Time: 2025-05-23

N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxamide, N-[(4-fluorophenyl)methyl]tetrahydro-4-phenyl-
• N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C19H20FNO2/c20-17-8-6-15(7-9-17)14-21-18(22)19(10-12-23-13-11-19)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,21,22)
• InChI Key： OJNSCPCEWYKJTA-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=CC=C2)(C(NCC2=CC=C(F)C=C2)=O)C1

Additional information on N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide

Research Brief on N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide (CAS: 1091085-38-9)

N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide (CAS: 1091085-38-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxane-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its pharmacological properties, mechanism of action, and structure-activity relationships (SAR), positioning it as a promising candidate for further drug development.

One of the key areas of research involving N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide is its role as a modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for GABA_A receptors, suggesting potential anxiolytic or sedative effects. Additionally, molecular docking simulations have revealed interactions with specific binding pockets, providing insights into its selectivity and potency. These findings are supported by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Another significant aspect of this compound is its potential anti-inflammatory properties. In vivo studies using rodent models have shown that N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide can attenuate pro-inflammatory cytokine production, such as TNF-α and IL-6, by inhibiting key signaling pathways like NF-κB. These results highlight its dual functionality, making it a versatile candidate for treating conditions like neuroinflammation or autoimmune disorders. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.

The synthesis and optimization of N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted reactions and chiral resolution techniques, have improved the yield and enantiomeric purity of this compound. Patent filings from pharmaceutical companies indicate growing commercial interest, with potential applications in both small-molecule therapeutics and diagnostic tools.

In conclusion, N-[(4-fluorophenyl)methyl]-4-phenyloxane-4-carboxamide (CAS: 1091085-38-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with ongoing advancements in synthesis and characterization, underscores its potential as a lead compound for future therapeutic development. Continued exploration of its mechanisms and clinical translation will be critical to unlocking its full potential in addressing unmet medical needs.